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Compound of Interest

Compound Name: 3-Methyloctanal

Cat. No.: B3050425 Get Quote

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION FOR HANDLING 3-
METHYLOCTANAL

This guide provides essential safety protocols, operational procedures, and disposal plans for

the handling of 3-Methyloctanal in a laboratory setting. The information is intended for

researchers, scientists, and drug development professionals to ensure a safe and compliant

laboratory environment.

Disclaimer: A specific Safety Data Sheet (SDS) for 3-Methyloctanal is not readily available.

The following guidance is based on data for structurally similar compounds and general

chemical safety principles. Always consult with your institution's safety officer for specific

requirements.

Hazard Identification and Classification
3-Methyloctanal is classified as a hazardous substance with the following GHS classifications:

Flammable liquid and vapor (H226)[1]

Causes skin irritation (H315)[1]

Causes serious eye irritation (H319)[1]

May cause respiratory irritation (H335)[1]
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Quantitative Data Summary
The following table summarizes key quantitative data for 3-Methyloctanal:

Property Value Source(s)

Molecular Formula C₉H₁₈O [1][2]

Molecular Weight 142.24 g/mol [1][2]

Appearance Colorless liquid [3]

Boiling Point 183.7°C at 760 mmHg [2]

Flash Point 58.9°C [2]

Density 0.813 g/cm³ [2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential when handling 3-Methyloctanal to minimize

exposure and ensure personal safety.
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Area of Protection
Recommended
PPE

Material/Type
Key
Considerations

Hand Protection
Chemical-resistant

gloves

Nitrile rubber gloves

(>0.11 mm thickness)

are suitable for splash

protection. For

prolonged contact,

consider more

resistant materials like

butyl rubber.

Always inspect gloves

for integrity before

use. Change gloves

immediately if

contaminated.

Eye and Face

Protection

Safety goggles with

side shields or a face

shield

Polycarbonate

A face shield should

be worn in addition to

goggles when there is

a significant risk of

splashing.

Skin and Body

Protection
Laboratory coat

Flame-resistant

material

A standard lab coat

should be worn at all

times. For larger

quantities or tasks

with a high splash

risk, a chemical-

resistant apron or suit

is recommended.

Respiratory Protection

Not typically required

with adequate

ventilation

Air-purifying respirator

with organic vapor

cartridges

Work should be

conducted in a well-

ventilated area or a

chemical fume hood.

If engineering controls

are insufficient or in

the event of a large

spill, respiratory

protection is

necessary.
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Experimental Protocol: Preparation of a Standard
Solution
This protocol details the preparation of a 100 ppm standard solution of 3-Methyloctanal in
ethanol, a common procedure for chromatographic analysis.

Materials:

3-Methyloctanal

Anhydrous Ethanol (ACS grade or higher)

10 mL volumetric flask

Micropipette (10-100 µL range)

Analytical balance

Weighing paper

Spatula

Beaker

Parafilm

Procedure:

Preparation:

Ensure the chemical fume hood is operational and the sash is at the appropriate height.

Don all required PPE as outlined in the table above.

Place all necessary equipment inside the fume hood.

Weighing the Solute:
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Tare the analytical balance with a piece of weighing paper.

Carefully weigh approximately 1.0 mg of 3-Methyloctanal onto the weighing paper.

Record the exact mass.

Dissolution:

Carefully transfer the weighed 3-Methyloctanal to a 10 mL volumetric flask.

Add approximately 5 mL of anhydrous ethanol to the flask.

Gently swirl the flask to dissolve the 3-Methyloctanal completely.

Dilution to Volume:

Once the solute is fully dissolved, add anhydrous ethanol to the volumetric flask until the

bottom of the meniscus is level with the calibration mark.

Cap the flask and invert it several times to ensure the solution is homogenous.

Storage:

Transfer the standard solution to a properly labeled amber glass vial.

The label should include the chemical name, concentration, solvent, date of preparation,

and your initials.

Seal the vial with a cap and wrap the cap with parafilm to prevent evaporation.

Store the solution in a cool, dry, and well-ventilated area, away from sources of ignition.

Operational and Disposal Plans
Handling and Storage:

Handle 3-Methyloctanal in a well-ventilated area, preferably within a chemical fume hood.

Keep containers tightly closed when not in use.[4]
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Store in a cool, dry place away from heat, sparks, and open flames.[4]

Ground and bond containers when transferring material to prevent static discharge.

First Aid Measures:

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[5]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek medical attention if

irritation persists.[5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[5]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water and give

them 2-4 cupfuls of milk or water to drink. Never

give anything by mouth to an unconscious

person. Seek immediate medical attention.[5]

Disposal Plan:

Dispose of 3-Methyloctanal and its containers in accordance with local, state, and federal

regulations.

Do not dispose of this chemical down the drain.

Contaminated materials (e.g., gloves, weighing paper) should be collected in a designated

hazardous waste container.
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For larger quantities, consult your institution's environmental health and safety department

for guidance on chemical waste disposal.

Emergency Response Workflow
The following diagram illustrates the logical workflow for responding to a chemical spill of 3-
Methyloctanal.
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Workflow for 3-Methyloctanal Spill Response

Spill Occurs

Assess Spill Size and Risk

Small Spill
(Manageable by lab personnel)

Small

Large Spill
(Requires specialized response)

Large

Don Appropriate PPE
(Gloves, Goggles, Respirator if needed)

Evacuate Immediate Area

Alert Lab Supervisor and
Emergency Services (if necessary)

Complete Spill Report

Contain the Spill
(Use absorbent pads or booms)

Neutralize/Absorb
(Use appropriate absorbent material)

Collect and Place in
Hazardous Waste Container

Decontaminate the Area
and Affected Equipment

Dispose of Waste
According to Procedures

Click to download full resolution via product page

Caption: A logical workflow for responding to a 3-Methyloctanal spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b3050425?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methyloctanal
https://www.lookchem.com/ProductWholeProperty_LCPL47291.htm
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.chemicalbook.com/msds/3-methyloctane.pdf
https://pim-resources.coleparmer.com/sds/91013.pdf
https://www.benchchem.com/product/b3050425#personal-protective-equipment-for-handling-3-methyloctanal
https://www.benchchem.com/product/b3050425#personal-protective-equipment-for-handling-3-methyloctanal
https://www.benchchem.com/product/b3050425#personal-protective-equipment-for-handling-3-methyloctanal
https://www.benchchem.com/product/b3050425#personal-protective-equipment-for-handling-3-methyloctanal
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3050425?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3050425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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